Cas no 941992-76-3 (4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941992-76-3
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5502941
• PubChem ID: 7686501
• Update Time: 2025-07-15

4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 941992-76-3
• AKOS024466203
• F2783-0118
• 4-methoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 4-methoxy-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• VU0498446-1
• 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H20N2O3/c1-13-12-15(7-10-17(13)21-11-3-4-18(21)22)20-19(23)14-5-8-16(24-2)9-6-14/h5-10,12H,3-4,11H2,1-2H3,(H,20,23)
• InChI Key： NXJPABNKZBQKQW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1C)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

Introduction to 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941992-76-3)

4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide, with the CAS number 941992-76-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a methyl group, and a pyrrolidinone moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide is composed of a benzamide core linked to a substituted phenyl ring. The presence of the methoxy group at the para position of the phenyl ring and the methyl group at the meta position adds to its lipophilicity and influences its pharmacokinetic properties. The 2-oxopyrrolidinone moiety, attached to the phenyl ring, is a key functional group that imparts specific biological activities, such as enzyme inhibition and receptor modulation.

Recent studies have explored the potential of 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. A study published in Cancer Research highlighted its ability to induce cell cycle arrest and apoptosis in human breast cancer cells, suggesting its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide has also been extensively studied. Its lipophilic nature facilitates good absorption and distribution in biological systems, while its metabolic stability ensures sustained therapeutic effects. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory conditions and cancer. These findings underscore the potential of this compound as a valuable addition to the arsenal of therapeutic agents available for treating these diseases.

In conclusion, 4-methoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941992-76-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.